Cas no 126-30-7 (2,2-Dimethyl-1,3-propanediol)

• Product Name: 2,2-Dimethyl-1,3-propanediol
• CAS No: 126-30-7
• MF: C₅H₁₂O₂
• MW: 104.147582054138
• MDL: MFCD00004685
• CID: 36160
• PubChem ID: 31344
• Update Time: 2026-05-14

2,2-Dimethyl-1,3-propanediol Chemical and Physical Properties

Names and Identifiers

• 2,2-Dimethylpropane-1,3-diol
• 1,3-Dihydroxy-2,2-dimethylpropane
• 1,3-propanediol,2,2-dimethyl-
• 2,2-Dimethyl-1,3-dihydroxypropane
• 2,2-dimethyl-3-propanediol
• 2,2-dimethyltrimethyleneglycol
• 3-Propanediol,2,2-dimethyl-1
• Dimethylolpropane
• Neopentyl glycol
• Neopentyl glycol (NPG)
• 2,2-Dimethyl-1,3-propanediol
• NPG
• 2,2-Bis(hydroxymethyl)propane
• 2,2-DIMETHYL-1,3-PROPANEDIOL FOR SYNTHESIS
• NPG Glycol
• 2,2-Dihydroxy-2,2-dimethylpropane
• DiMethyl triMethylene glycol
• NPG Glycol,Neopentylglycol
• Neol
• NEOL(R)
• Neopentanediol
• NEOPENTYL GLYCO
• NEOPENTYLENE GLYCOL
• hydroxypivalylalcohol
• NEOPENTYL GLYCOL pure
• Neopentylglycol
• 1,3-Propanediol, 2,2-dimethyl-
• Hydroxypivalyl alcohol
• Dimethyltrimethylene glycol
• 2,2-Dimethyltrimethylene glycol
• 2,2-Dimethyl-1,3 propanediol
• Propanediol, 2,2-dimethyl-, 1,3-
• QI80HXD6S5
• 2,3 propanediol
• SLCVBVWXLSEKPL-UHFFFAOYSA-N
• 1,3-Dihydro

• MDL： MFCD00004685
• Inchi： 1S/C5H12O2/c1-5(2,3-6)4-7/h6-7H,3-4H2,1-2H3
• InChI Key： SLCVBVWXLSEKPL-UHFFFAOYSA-N
• SMILES： O([H])C([H])([H])C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])O[H]
• BRN： 0605291

Computed Properties

• Exact Mass: 104.08400
• Monoisotopic Mass: 104.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 44
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0
• Topological Polar Surface Area: 40.5

Experimental Properties

• Color/Form: White crystalline solid, hygroscopic.
• Density: 1.06
• Melting Point: 127.0 to 130.0 deg-C
• Boiling Point: 210°C(lit.)
• Flash Point: Degrees Fahrenheit:217.4°F
  Degrees Celsius:103°C
  
• Refractive Index: 1.4406 (estimate)
• Solubility: 830g/l
• Water Partition Coefficient: 830 g/L (20 ºC)
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents, acetic anhydride, acid chlorides, moisture. Combustible.
• PSA: 40.46000
• LogP: -0.00280
• Merck: 6458
• Sensitiveness: Hygroscopic
• Vapor Pressure: <0.8 mmHg ( 20 °C)
• FEMA: 3038
• Solubility: Soluble in water, ethanol, ether, acetone, toluene and other solvents.

2,2-Dimethyl-1,3-propanediol Security Information

• Symbol:
• Prompt：warning
• Signal Word：Danger
• Hazard Statement： H318
• Warning Statement： P280,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：1
• Hazard Category Code： 41
• Safety Instruction： S26-S36-S39
• FLUKA BRAND F CODES：3
• RTECS：TY5775000
• Hazardous Material Identification：
• Safety Term：S26;S39
• Risk Phrases：R36
• Explosive Limit：1.34%, 149°F
• TSCA：Yes
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Primary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Primary alcohols
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients

Additional information on 2,2-Dimethyl-1,3-propanediol

Properties and Applications of 2,2-Dimethyl-1,3-propanediol (CAS No. 126-30-7)

2,2-Dimethyl-1,3-propanediol, with the chemical formula C₅H₁₂O₂ and CAS number 126-30-7, is a versatile diol compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, also known as dimethyl glycol, is characterized by its two hydroxyl (-OH) groups attached to a branched carbon structure. Its unique molecular architecture makes it a valuable intermediate in the synthesis of various industrial and pharmaceutical products.

The structural uniqueness of 2,2-Dimethyl-1,3-propanediol lies in its isomeric form compared to other diols such as ethylene glycol or glycerol. The presence of two methyl groups at the second carbon atom enhances its stability and reactivity, making it an attractive candidate for polymerization reactions and as a solvent in high-performance materials. This compound's ability to participate in multiple chemical reactions underscores its importance in both academic research and industrial applications.

In recent years, 2,2-Dimethyl-1,3-propanediol has been extensively studied for its potential applications in pharmaceutical formulations. Its diol functionality allows it to act as a precursor in the synthesis of complex organic molecules, including certain pharmaceutical intermediates. The compound's compatibility with various reaction conditions makes it suitable for use in multi-step synthetic pathways that are employed to develop novel therapeutic agents.

One of the most notable applications of 2,2-Dimethyl-1,3-propanediol is in the production of polyurethane resins and coatings. The hydroxyl groups enable it to react with isocyanates, forming long-chain polymers that exhibit excellent mechanical properties and thermal stability. These properties make polyurethanes derived from this diol particularly useful in automotive components, adhesives, and elastomers. The demand for high-performance polyurethane materials has driven research into optimizing the synthesis and application of dimethyl glycol as a key monomer.

Moreover, recent studies have explored the use of 2,2-Dimethyl-1,3-propanediol as a fuel additive and corrosion inhibitor. Its ability to improve fuel efficiency by reducing engine knock and its effectiveness in preventing corrosion in metal surfaces have positioned it as a promising candidate for industrial solutions. The compound's environmental profile has also been assessed, with preliminary findings suggesting that it decomposes into non-toxic products under typical conditions.

The pharmaceutical industry has shown particular interest in the potential of 2,2-Dimethyl-1,3-propanediol as a chiral building block. Chirality plays a critical role in drug design, as many active pharmaceutical ingredients (APIs) exhibit enantioselective properties. Researchers are investigating how the stereoisomers of this compound can be utilized to synthesize enantiomerically pure drugs with enhanced efficacy and reduced side effects. This area of research holds promise for developing next-generation therapeutics.

From an industrial perspective, dimethyl glycol is also being evaluated for its role in green chemistry initiatives. Its biodegradability and low toxicity make it an attractive alternative to traditional solvents used in chemical manufacturing processes. By incorporating this diol into sustainable practices, industries can reduce their environmental footprint while maintaining high standards of product quality.

The synthesis of 2,2-Dimethyl-1,3-propanediol typically involves the reaction of acetone with formaldehyde under acidic conditions or through catalytic hydrogenation processes. Advances in catalytic systems have enabled more efficient production methods, reducing costs and improving yields. These innovations are crucial for meeting the growing demand for this compound across various sectors.

In conclusion, 2,2-Dimethyl-1,3-propanediol (CAS No. 126-30-7) is a multifaceted compound with significant potential in pharmaceuticals、industrial polymers、and environmental applications。 Its unique structural features enable diverse chemical functionalities，making it indispensable in modern chemistry。As research continues to uncover new uses for this diol，its importance is likely to grow further，contributing to advancements across multiple scientific disciplines.